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Compound of Interest

Compound Name: 4-Nitropicolinic Acid

Cat. No.: B079760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The reduction of the nitro group in 4-nitropicolinic acid to form 4-aminopicolinic acid is a

critical transformation in synthetic organic chemistry. 4-Aminopicolinic acid serves as a versatile

building block in the development of pharmaceuticals and agrochemicals, where the amino and

carboxylic acid functionalities allow for a variety of subsequent chemical modifications.[1] This

document provides detailed protocols for the reduction of 4-nitropicolinic acid, focusing on

catalytic hydrogenation and outlining alternative methods using common reducing agents.

Chemical Reaction
The fundamental transformation involves the reduction of the nitro group (-NO₂) to an amino

group (-NH₂).
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Experimental Workflow: Catalytic Hydrogenation

Dissolve 4-Nitropicolinic Acid
N-Oxide in Acetic Acid/

Acetic Anhydride

Add Pd/C Catalyst

Stir under H₂ Atmosphere
(60 psi, 48h, RT)

Filter through Celite

Remove Solvent
(Reduced Pressure)

Recrystallize from
H₂O/EtOH

Obtain Pure
4-Aminopicolinic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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